Cas no 671199-12-5 (N-(4-methylphenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide
• CAS No: 671199-12-5
• MF: C₁₉H₁₆N₄OS
• MW: 348.421542167664
• CID: 5361892
• Update Time: 2025-05-23

N-(4-methylphenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)-N-(p-tolyl)acetamide
• HMS1917P13
• N-(4-methylphenyl)-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl)acetamide
• VU0509342-1
• VU0509342-2
• Z275025730
• N-(4-methylphenyl)-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)acetamide
• N-(4-methylphenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide

• Inchi： 1S/C19H16N4OS/c1-13-6-9-15(10-7-13)20-18(24)12-25-19-22-21-17-11-8-14-4-2-3-5-16(14)23(17)19/h2-11H,12H2,1H3,(H,20,24)
• InChI Key： RHJSXUYHNKGFCI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NN=C2C=CC3C=CC=CC=3N21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• XLogP3: 4.6
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(4-methylphenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide

Professional Introduction to N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS No. 671199-12-5)

N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 671199-12-5, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular framework integrates a phenyl ring, a triazolotriquinoline scaffold, and an acetamide moiety, which collectively contribute to its potential biological activity and chemical reactivity.

The central structure of N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide revolves around the triazolotriquinoline core. This heterocyclic system is renowned for its stability and versatility in drug design. The triazolo[4,3-a]quinoline moiety is particularly noteworthy as it has been extensively studied for its pharmacological properties. Research indicates that this scaffold can modulate various biological pathways, making it a promising candidate for the development of novel therapeutic agents. The presence of a sulfanyl group further enhances the compound's potential by introducing polarity and reactivity at specific positions within the molecule.

The acetamide functional group at the C-2 position of the triazolotriquinoline ring adds another layer of complexity to N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide. Acetamides are well-documented in medicinal chemistry for their ability to interact with biological targets in multiple ways. They can serve as hinge binders, polar anchors, or even participate in hydrogen bonding interactions within protein active sites. In this context, the acetamide moiety in our compound could be instrumental in enhancing its binding affinity and selectivity towards specific therapeutic targets.

The phenyl ring substituent at the nitrogen atom of the acetamide group further enriches the structural diversity of N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide. The methyl group on the phenyl ring introduces steric hindrance and electronic effects that can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. Such modifications are often employed in drug development to optimize bioavailability and reduce off-target effects. The combination of these structural elements makes N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide a compelling subject for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in cancer progression and inflammation. Specifically, preliminary simulations indicate potential binding to kinases and transcription factors that are aberrantly activated in certain disease states. These findings align with emerging research trends that emphasize the importance of multitarget engagement in therapeutic strategies.

In vitro experiments have begun to validate these computational predictions by assessing the biochemical activity of N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide against relevant biological assays. Early results demonstrate inhibitory effects on several enzymes implicated in tumor growth and metastasis. The sulfanyl group appears to play a crucial role in these interactions by facilitating favorable interactions with hydrophobic pockets on target proteins. Additionally, the phenyl ring modulates binding affinity through π-stacking interactions with aromatic residues in protein binding sites.

The synthesis of N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic functional group transformations and precise coupling reactions between heterocyclic precursors. Researchers have leveraged modern catalytic systems to enhance reaction efficiency and yield while maintaining high regioselectivity. Such synthetic methodologies are critical for producing complex molecules like this one in sufficient quantities for preclinical testing.

The pharmacokinetic properties of N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide are under active investigation to determine its suitability for therapeutic applications. Initial pharmacokinetic studies suggest moderate oral bioavailability coupled with reasonable tissue distribution. The presence of metabolic pathways such as cytochrome P450 oxidation appears to influence its clearance rate from biological systems. These findings provide valuable insights into potential dosing regimens and formulation strategies that could maximize therapeutic efficacy while minimizing adverse effects.

The future development of N-(4-methylphenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide hinges on continued preclinical research aimed at elucidating its mechanism of action across different disease models. Collaborative efforts between chemists and biologists will be essential to bridge gaps between laboratory findings and clinical applications. As our understanding of molecular interactions evolves through techniques like cryo-electron microscopy (cryo-EM) and X-ray crystallography refined structures will become available for more accurate modeling studies.

The broader significance of compounds like N-(4-methylphenyl)-2-{1,,24-triazo [44,-a ] quinolin -11 - ylsul fany l } ac et am ide lies not only in their individual properties but also as templates for designing next-generation therapeutics . By systematically modifying key structural features , researchers can generate libraries of derivatives with tailored biological activities . This approach exemplifies how interdisciplinary research can accelerate progress toward innovative treatments for challenging diseases .